(5Z)-5-[[1-(3-chloro-4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(3-methylanilino)-1,3-thiazol-4-one

• Molecular Formula: C23H19ClFN3OS
• Molecular Weight: 439.9 g/mol
• IUPAC Name: (5Z)-5-[[1-(3-chloro-4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(3-methylphenyl)imino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C23H19ClFN3OS/c1-13-5-4-6-17(9-13)26-23-27-22(29)21(30-23)11-16-10-14(2)28(15(16)3)18-7-8-20(25)19(24)12-18/h4-12H,1-3H3,(H,26,27,29)/b21-11-
• InChI Key: ALIODALURXVDNP-NHDPSOOVSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)N=C2NC(=O)/C(=C/C3=C(N(C(=C3)C)C4=CC(=C(C=C4)F)Cl)C)/S2
• Canonical SMILES: CC1=CC(=CC=C1)N=C2NC(=O)C(=CC3=C(N(C(=C3)C)C4=CC(=C(C=C4)F)Cl)C)S2

Description

The compound (5Z)-5-[[1-(3-chloro-4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(3-methylanilino)-1,3-thiazol-4-one is a heterocyclic molecule featuring a thiazol-4-one core substituted with a (3-chloro-4-fluorophenyl)pyrrole moiety and a 3-methylanilino group. While direct structural data for this compound are absent in the provided evidence, analogous thiazole derivatives (e.g., compounds 4 and 5 in ) highlight the importance of halogenated aryl groups and planar conformations in such systems . The presence of both chloro and fluoro substituents may enhance electronic effects, influencing intermolecular interactions or binding affinities in biological contexts.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-{[1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-[(3-methylphenyl)imino]-1,3-thiazolidin-4-one typically involves multi-step organic reactions. One common method includes the condensation of 3-chloro-4-fluoroaniline with 2,5-dimethyl-1H-pyrrole-3-carbaldehyde under acidic conditions to form the intermediate Schiff base. This intermediate is then reacted with 3-methylphenyl isothiocyanate to yield the final thiazolidinone product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and stringent control of reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

5-{[1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-[(3-methylphenyl)imino]-1,3-thiazolidin-4-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Halogenation, nitration, and sulfonation reactions can be performed using appropriate reagents like halogens, nitric acid, and sulfuric acid, respectively.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Substitution reagents: Halogens, nitric acid, sulfuric acid.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

5-{[1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-[(3-methylphenyl)imino]-1,3-thiazolidin-4-one has several scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-{[1-(3-chloro-4-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-2-[(3-methylphenyl)imino]-1,3-thiazolidin-4-one involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Table 1: Structural Comparison of Thiazole Derivatives

Compound	Core Structure	Substituents	Crystallographic Symmetry	Bioactivity (if reported)
Target Compound	Thiazol-4-one	3-Chloro-4-fluorophenyl, 3-methylanilino	Not reported	Not reported
Compound 4 ()	Thiazole	4-Chlorophenyl, 4-fluorophenyl	Triclinic (P¯1)	Not reported
Compound 5 ()	Thiazole	4-Fluorophenyl (two groups)	Triclinic (P¯1)	Not reported
Compound 4 ()	Thiazole derivative	Not specified	Not reported	80.5% inhibition of H. pylori

Electronic and Stereochemical Considerations

The Z-configuration in the target compound’s exocyclic double bond may influence its electronic properties and chirality. emphasizes the role of molecular chirality in biological activity, as demonstrated by Pasteur’s work on tartaric acid . Compared to non-stereospecific analogs, the Z-isomer could exhibit distinct binding modes in enzymatic or receptor interactions.

Bioactivity Potential

pylori (80.5% inhibition at 100 µM) .

Methodological Insights

Structural characterization of similar compounds often employs single-crystal X-ray diffraction (e.g., ) using programs like SHELX .

Biological Activity

The compound (5Z)-5-[[1-(3-chloro-4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(3-methylanilino)-1,3-thiazol-4-one is a synthetic organic molecule that has garnered attention for its potential biological activities, particularly in the field of oncology and pharmacology. This article delves into its biological activity, including cytotoxic effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical structure of the compound can be summarized as follows:

• Molecular Formula : C22H21ClFNO
• Molecular Weight : 379.82 g/mol
• Key Functional Groups : Thiazole ring, pyrrole moiety, and an aromatic chlorofluorophenyl group.

Table 1: Structural Features

Feature	Description
Thiazole Ring	Contributes to biological activity
Pyrrole Moiety	Enhances interaction with biological targets
Chlorofluorophenyl Group	Increases lipophilicity and potential bioactivity

Cytotoxicity

Research indicates that this compound exhibits significant cytotoxic effects against various cancer cell lines. In a study involving Jurkat (T-cell leukemia), K562 (chronic myeloid leukemia), and U937 (histiocytic lymphoma) cell lines, the compound demonstrated IC50 values indicative of its potency.

Table 2: Cytotoxic Activity

Cell Line	IC50 (μM)
Jurkat	4.5
K562	3.1
U937	2.8
HEK293	26.17

These results suggest that the compound may induce apoptosis and exhibit genotoxicity, which are critical mechanisms in cancer therapy .

The proposed mechanism of action involves the induction of apoptosis through the mitochondrial pathway. The compound appears to activate caspases, leading to programmed cell death in susceptible cancer cells. Additionally, it may disrupt cellular signaling pathways that are crucial for tumor growth and survival.

Case Studies

• Case Study on Antitumor Activity :
  A recent study highlighted the effectiveness of this compound in inhibiting tumor growth in xenograft models. The administration of the compound resulted in a significant reduction in tumor size compared to control groups, underscoring its potential as an antitumor agent .
• Toxicological Assessment :
  Toxicological evaluations have shown that while the compound is effective against cancer cells, it exhibits a relatively low toxicity profile in normal human cells at therapeutic doses. This selectivity is essential for developing safe cancer treatments .